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Compound of Interest

Compound Name: Acid brown 282

Cat. No.: B8821307

Performance Showdown: Acid Brown 282 on
Wool vs. Nylon

A comparative analysis of the dyeing characteristics of Acid Brown 282 on protein and
polyamide fibers reveals distinct performance profiles, offering crucial insights for researchers
in textile science and material development. This guide synthesizes available data on color
yield and fastness properties, providing a framework for selecting the appropriate substrate for
this widely used 1:2 metal-complex azo dye.

Acid Brown 282, a pre-metallized acid dye, is valued for its application in dyeing protein fibers
like wool and synthetic polyamides such as nylon. The dyeing mechanism for both fibers
fundamentally relies on the formation of ionic bonds between the anionic dye molecules and
the cationic sites on the fibers. Under acidic conditions, the amino groups in both wool and
nylon become protonated, creating positively charged sites that attract the negatively charged
dye anions. However, the inherent structural and chemical differences between wool and nylon
lead to notable variations in dyeing performance.

Quantitative Performance Analysis

The following table summarizes the available quantitative data on the performance of Acid
Brown 282 on wool and nylon. It is important to note that the data has been compiled from
various sources and may not be directly comparable due to potential differences in
experimental conditions.
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Performance Metric

Wool

Nylon

Data Source

Color Yield (K/S)

Data Not Available

Data Not Available

Wash/Soaping ] ]
5 (Soaping) 4 (Washing - Effect) [11.[2]

Fastness

5 (Washing - Staining 2]

on Cotton)

3-4 (Washing - 2]

Staining on Nylon)

Light Fastness 6-7 6-7 [1][2]

o 4-5 (Fading & )

Perspiration Fastness o Data Not Available [1]

Staining)

Rubbing Fastness

Data Not Available

Data Not Available

Oxygen Bleaching

Fastness

Data Not Available

[1]

Chlorinated Water

Fastness

Data Not Available

2-3

[2]

Key Performance Observations:

o Fastness Properties: Acid Brown 282 generally exhibits excellent light fastness on both

wool and nylon, with ratings of 6-7.[1][2] Wool demonstrates superior soaping and

perspiration fastness.[1] While nylon shows good wash fastness in terms of color change

and staining on cotton, its staining on nylon itself is moderate.[2] The dye's fastness to

chlorinated water on nylon is relatively low.[2]

» Color Yield: While specific K/S values (a measure of color strength) are not readily available

in the public domain for direct comparison, the higher concentration of amino groups in wool

compared to nylon suggests a potential for achieving deeper shades on the protein fiber.

Experimental Protocols
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The following are generalized experimental protocols for dyeing wool and nylon with 1:2 metal-
complex acid dyes like Acid Brown 282. The specific parameters may require optimization
based on the desired shade and substrate characteristics.

Dyeing Protocol for Wool:

e Scouring: The wool fabric is first scoured to remove any impurities by washing with a non-
ionic detergent at 60-70°C.

o Dye Bath Preparation: A dyebath is prepared with a liquor ratio of 40:1. The required amount
of Acid Brown 282 is dissolved in water.

e Dyeing Process:

[e]

The scoured wool fabric is introduced into the dyebath at room temperature.

[e]

The pH of the dyebath is adjusted to 4.5-5.5 using acetic acid.

o

The temperature is gradually raised to 98-100°C over 45-60 minutes.

[¢]

Dyeing is continued at this temperature for 60-90 minutes to ensure proper dye
penetration and fixation.

e Rinsing and Soaping:
o After dyeing, the fabric is rinsed with cold water.

o A soaping treatment is carried out with a non-ionic detergent at 60-70°C for 15-20 minutes
to remove any unfixed dye.

o The fabric is then thoroughly rinsed and dried.

Dyeing Protocol for Nylon:

e Scouring: The nylon fabric is scoured using a non-ionic detergent to ensure a clean and
uniform surface for dyeing.
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» Dye Bath Preparation: A dyebath is prepared with a liquor ratio of 40:1, and the calculated
amount of Acid Brown 282 is dissolved.

» Dyeing Process:

o

The nylon fabric is immersed in the dyebath at 40°C.

[¢]

The pH is adjusted to 5.0-6.0 with acetic acid.

o

The temperature is raised to 98-100°C at a rate of 1-2°C per minute.

[e]

Dyeing is continued at the boil for 45-60 minutes.
e Rinsing and Washing:
o The dyed fabric is rinsed with cold water.

o A subsequent wash with a non-ionic detergent is performed to enhance fastness
properties.

o Finally, the fabric is rinsed and dried.

Experimental Workflow and Logical Relationships

The following diagrams illustrate the general workflow for the dyeing and fastness testing
procedures.
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Caption: General experimental workflow for dyeing and performance evaluation.
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Caption: Overview of fastness property testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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